N-(3,4-difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[[4-methyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H16F2N4OS/c1-11-4-3-5-12(8-11)17-22-23-18(24(17)2)26-10-16(25)21-13-6-7-14(19)15(20)9-13/h3-9H,10H2,1-2H3,(H,21,25)
• InChI Key: MDWYMOFWZNMPFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2C)SCC(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C18H16F2N4OS
• Molecular Weight: 374.4 g/mol

Description

N-(3,4-difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C18H16F2N4OS and its molecular weight is 374.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral and Virucidal Activity

The compound "N-(3,4-difluorophenyl)-2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide" and its derivatives exhibit promising antiviral and virucidal activities. Studies have synthesized and confirmed the structures of related derivatives, indicating their potential in reducing viral replication of viruses such as human adenovirus type 5 and ECHO-9 virus. The synthesis process involves the use of techniques like 1H NMR, IR, and elemental analysis, ensuring the accurate characterization of these compounds (Wujec et al., 2011).

Antimicrobial Screening

The compound and its derivatives have also been subjected to antimicrobial screening. A series of derivatives have been synthesized and structurally elucidated, showing notable antibacterial, antifungal, and anti-tuberculosis activity. The incorporation of the 1,2,4-triazole ring system in these compounds, often seen in drugs with a wide range of pharmaceutical activities, highlights their potential in antimicrobial treatments. Structural characterization techniques, including H1NMR, MASS Spectra, IR Spectra, and Elemental Analysis, have been employed to confirm the integrity of these derivatives (MahyavanshiJyotindra et al., 2011).

Molecular Structure and Synthesis Techniques

The compound's molecular structure and synthesis techniques are well-documented. Studies have investigated its synthesis from various precursors, employing techniques such as triethyl orthoformate in certain molar ratios, which showcases the compound's versatile synthesis pathways. This indicates the potential for various pharmaceutical applications based on structural modifications (Erkin & Krutikov, 2019).